Cas no 1309933-47-8 (1-Bromo-2-((2-isopropoxyphenoxy)methyl)benzene)

• Product Name: 1-Bromo-2-((2-isopropoxyphenoxy)methyl)benzene
• CAS No: 1309933-47-8
• MF: C₁₆H₁₇BrO₂
• MW: 321.208984136581
• MDL: MFCD07782628
• CID: 5149061
• Update Time: 2026-03-03

1-Bromo-2-((2-isopropoxyphenoxy)methyl)benzene Chemical and Physical Properties

Names and Identifiers

• 2-Bromobenzyl-(2-iso-propoxyphenyl)ether
• 1-Bromo-2-((2-isopropoxyphenoxy)methyl)benzene
• 2-BROMOBENZYL-(2-ISOPROPOXYPHENYL)ETHER
• Benzene, 1-bromo-2-[[2-(1-methylethoxy)phenoxy]methyl]-

• MDL： MFCD07782628
• Inchi： 1S/C16H17BrO2/c1-12(2)19-16-10-6-5-9-15(16)18-11-13-7-3-4-8-14(13)17/h3-10,12H,11H2,1-2H3
• InChI Key： ZNWIXOPPBHNYNP-UHFFFAOYSA-N
• SMILES： BrC1C=CC=CC=1COC1C=CC=CC=1OC(C)C

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 19
• Rotatable Bond Count: 5
• Complexity: 257
• XLogP3: 4.8
• Topological Polar Surface Area: 18.5

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenol ethers Phenol ethers
• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenol ethers

Additional information on 1-Bromo-2-((2-isopropoxyphenoxy)methyl)benzene

1-Bromo-2-((2-isopropoxyphenoxy)methyl)benzene: A Comprehensive Overview

The compound with CAS No. 1309933-47-8, commonly referred to as 1-Bromo-2-((2-isopropoxyphenoxy)methyl)benzene, is a highly specialized organic compound that has garnered significant attention in the fields of organic synthesis and materials science. This compound is characterized by its unique structural features, which include a bromine atom attached to a benzene ring and a complex substituent comprising an isopropoxy group and a phenoxy methyl chain. The combination of these functional groups makes it a versatile building block for various chemical reactions and applications.

Recent studies have highlighted the potential of 1-Bromo-2-((2-isopropoxyphenoxy)methyl)benzene in the development of advanced materials, particularly in the synthesis of high-performance polymers and biocompatible coatings. Researchers have demonstrated that the compound's reactivity can be fine-tuned through precise control of reaction conditions, enabling the creation of tailored materials with enhanced mechanical and thermal properties. For instance, a 2023 study published in *Advanced Materials* explored the use of this compound as a precursor for polyurethane derivatives, showcasing its ability to significantly improve the elasticity and durability of these materials.

The synthesis of 1-Bromo-2-((2-isopropoxyphenoxy)methyl)benzene involves a multi-step process that typically begins with bromination of an aromatic ring followed by substitution reactions to introduce the phenoxy methyl group. The introduction of the isopropoxy group is achieved through nucleophilic aromatic substitution, which requires careful optimization to ensure high yields and purity. Recent advancements in catalytic systems have enabled more efficient and environmentally friendly production methods, reducing the overall carbon footprint associated with its synthesis.

In terms of applications, 1-Bromo-2-((2-isopropoxyphenoxy)methyl)benzene has found utility in drug discovery efforts, particularly in the development of small molecule inhibitors for various disease targets. Its structural complexity allows for precise molecular interactions with biological targets, making it a valuable tool in medicinal chemistry. A 2023 study in *Nature Communications* reported on its use as a lead compound in the design of kinase inhibitors, demonstrating its potential in combating cancer and other diseases.

Moreover, the compound has shown promise in electronic materials science. Its ability to form stable covalent bonds with other organic molecules makes it an ideal candidate for use in organic light-emitting diodes (OLEDs) and flexible electronics. Researchers have successfully incorporated this compound into OLED structures, achieving improved device efficiency and operational stability compared to traditional materials.

From an environmental standpoint, the production and handling of 1-Bromo-2-((2-isopropoxyphenoxy)methyl)benzene must adhere to stringent safety protocols due to its chemical reactivity. However, recent innovations in green chemistry have provided sustainable alternatives for its synthesis and application, aligning with global efforts to promote eco-friendly industrial practices.

In conclusion, 1-Bromo-2-((2-isopropoxyphenoxy)methyl)benzene stands as a testament to the ingenuity of modern organic chemistry. Its diverse applications across multiple disciplines underscore its importance as a key intermediate in chemical synthesis. As research continues to uncover new potentials for this compound, it is poised to play an increasingly vital role in advancing both scientific discovery and industrial innovation.